2-(1,1-Dimethyl-2-oxopropoxy)propionic acid methyl ester

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: methyl 2-(2-methyl-3-oxobutan-2-yl)oxypropanoate
• InChI: InChI=1S/C9H16O4/c1-6(8(11)12-5)13-9(3,4)7(2)10/h6H,1-5H3
• InChI Key: ZCBQEOYQLDBEJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC(C)(C)C(=O)C

Description

2-(1,1-Dimethyl-2-oxopropoxy)propionic acid methyl ester is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of mercury (II) acetate (7.76 g, 0.024 mol), sulfuric acid (9 ml, 0.09 mol) and water (450 ml) is heated at 60° C. 2-(1,1-dimethylprop-2-ynyloxy)propionic acid methyl ester (90 g, 0.529 mol) is added carefully at 60° C. The reaction mixture is maintained at 60° C. for 8 hours and cooled to ambient temperature. The aqueous phase is extracted with diethyl ether (3×250 ml), the organic phases are combined, washed with water, and dried over anhydrous sodium sulfate. The mixture is filtered, and the filtrate is evaporated under reduced pressure. The residue is purified by column chromatography on silica gel to give 2-(1,1-dimethyl-2-oxopropoxy)propionic acid methyl ester (24 g) as a colorless oil.